2-fluoro-5-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}aniline

• IUPAC Name: 2-fluoro-5-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)aniline
• InChI: InChI=1S/C13H15FN4/c14-10-6-5-9(8-11(10)15)13-17-16-12-4-2-1-3-7-18(12)13/h5-6,8H,1-4,7,15H2
• InChI Key: RRXQJLGCKJJLNO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NN=C(N2CC1)C3=CC(=C(C=C3)F)N
• Molecular Formula: C13H15FN4
• Molecular Weight: 246.28 g/mol

Description

“2-fluoro-5-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}aniline” is a chemical compound with the CAS Number 930396-05-7. It is used for pharmaceutical testing.

Molecular Structure Analysis

The molecular formula of this compound is C13H15FN4. The InChI code is 1S/C13H14F2N4/c14-9-7-10(15)11(16)6-8(9)13-18-17-12-4-2-1-3-5-19(12)13/h6-7H,1-5,16H2.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 246.28. The predicted density is 1.39±0.1 g/cm3. The predicted boiling point is 468.4±55.0 °C.

Scientific Research Applications

Herbicidal Activities

• Compounds related to 2-fluoro-5-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}aniline have been explored for their herbicidal activities. A study showed that certain derivatives exhibited moderate herbicidal activity against rape plants (Wang et al., 2007).

Antifungal and Antibacterial Activities

• Compounds structurally similar to this compound were found to have significant antifungal and antibacterial activities. One specific derivative was highlighted for its potency and lower toxicity among the synthesized thiazepine derivatives (Panwar & Singh, 2011).

Anxiolytic Activity

• Some derivatives showed potential as anxiolytics. In animal models, these compounds demonstrated anticonvulsant and anxiolytic activities, suggesting they may be useful for the treatment of anxiety disorders (Demchenko et al., 2020).

Antimicrobial Activity

• Another study reported the synthesis of derivatives with potent antimicrobial activity against various strains of bacteria and yeast fungi. Certain compounds displayed activities comparable to established antibiotics (Demchenko et al., 2021).

Anticancer Activity

• Derivatives of this compound have also been investigated for their potential anticancer properties. Some were found to possess significant cytotoxicity against cancer cell lines, indicating their potential use in cancer therapy (Reddy et al., 2015).

Future Directions

As this compound is used for pharmaceutical testing, future research could focus on exploring its potential applications in drug development and medicine.